Cas no 81069-42-3 (Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester)
81069-42-3 structure
Product Name:Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester
CAS No:81069-42-3
MF:C13H14O4
MW:234.247864246368
CID:1804397
PubChem ID:54343915
Update Time:2025-04-21
Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester
- methyl 4-(3-ethoxy-3-oxoprop-1-enyl)benzoate
- AKOS017089651
- Methyl 4-(3-ethoxy-3-oxoprop-1-en-1-yl)benzoate
- DTXSID20710710
- 81069-42-3
-
- Inchi: 1S/C13H14O4/c1-3-17-12(14)9-6-10-4-7-11(8-5-10)13(15)16-2/h4-9H,3H2,1-2H3
- InChI Key: UAXXPGHZSHMJEM-UHFFFAOYSA-N
- SMILES: O(C(C=CC1C=CC(C(=O)OC)=CC=1)=O)CC
Computed Properties
- Exact Mass: 234.08920892g/mol
- Monoisotopic Mass: 234.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 52.6Ų
Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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